Cas no 1794971-17-7 (N-Methyl-2-piperidinemethanol-d5)

• Product Name: N-Methyl-2-piperidinemethanol-d5
• CAS No: 1794971-17-7
• MF: C₇H₁₅NO
• MW: 134.230910539627
• CID: 5050664
• Update Time: 2025-06-07

N-Methyl-2-piperidinemethanol-d5 Chemical and Physical Properties

Names and Identifiers

• dideuterio-[1-(trideuteriomethyl)piperidin-2-yl]methanol
• N-Methyl-2-piperidinemethanol-d5

• Inchi： 1S/C7H15NO/c1-8-5-3-2-4-7(8)6-9/h7,9H,2-6H2,1H3/i1D3,6D2
• InChI Key： HXXJMMLIEYAFOZ-YRYIGFSMSA-N
• SMILES： C([2H])([2H])(C1CCCCN1C([2H])([2H])[2H])O

Additional information on N-Methyl-2-piperidinemethanol-d5

N-Methyl-2-piperidinemethanol-d5 (CAS No. 1794971-17-7): A Comprehensive Overview

N-Methyl-2-piperidinemethanol-d5 (CAS No. 1794971-17-7) is a deuterated compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a deuterated derivative of N-methyl-2-piperidinemethanol, where the hydrogen atoms are replaced with deuterium atoms. The introduction of deuterium atoms can significantly alter the physical and chemical properties of the molecule, making it a valuable tool in various scientific applications.

The primary interest in N-Methyl-2-piperidinemethanol-d5 stems from its potential to enhance the stability and pharmacokinetic properties of drug candidates. Deuterium substitution can lead to increased metabolic stability, reduced toxicity, and improved therapeutic efficacy. These properties make it an attractive candidate for use in drug development and optimization processes.

Recent studies have highlighted the importance of deuterated compounds in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that deuterium substitution in N-methyl-2-piperidinemethanol significantly improved the half-life of a drug candidate, thereby enhancing its therapeutic window. This finding underscores the potential of N-Methyl-2-piperidinemethanol-d5 in optimizing drug delivery and reducing dosing frequency.

In addition to its applications in drug development, N-Methyl-2-piperidinemethanol-d5 is also used as a reference standard in analytical chemistry. Its stable isotopic composition makes it an ideal internal standard for quantitative analysis using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are crucial for ensuring the accuracy and reliability of analytical data, which is essential in both research and regulatory settings.

The synthesis of N-Methyl-2-piperidinemethanol-d5 involves several well-established chemical reactions. One common approach involves the deuteration of N-methyl-2-piperidinemethanol using deuterium gas or deuterated solvents under controlled conditions. The resulting product is then purified using chromatographic techniques to ensure high purity and isotopic enrichment. The detailed synthetic protocols are well-documented in the literature, providing a solid foundation for researchers to reproduce and optimize these methods.

The physical properties of N-Methyl-2-piperidinemethanol-d5 have been extensively characterized. It is a colorless liquid with a molecular weight of 133.18 g/mol and a boiling point of approximately 180°C at atmospheric pressure. Its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it easy to handle and incorporate into various formulations.

In terms of safety, N-Methyl-2-piperidinemethanol-d5 is generally considered safe for laboratory use when proper handling and storage protocols are followed. However, as with any chemical compound, it is important to consult material safety data sheets (MSDS) for specific safety guidelines and precautions.

The market demand for deuterated compounds like N-Methyl-2-piperidinemethanol-d5 continues to grow due to their increasing importance in pharmaceutical research and development. Companies specializing in custom synthesis and supply of deuterated compounds are investing heavily in research and production capabilities to meet this demand. This trend is expected to drive further innovation and advancements in the field.

In conclusion, N-Methyl-2-piperidinemethanol-d5 (CAS No. 1794971-17-7) is a versatile compound with significant potential in various scientific applications, particularly in drug development and analytical chemistry. Its unique properties make it an invaluable tool for researchers aiming to optimize therapeutic agents and improve analytical methodologies. As research continues to uncover new applications for deuterated compounds, the importance of N-Methyl-2-piperidinemethanol-d5 is likely to grow even further.